5,7-Dimethyl-3-pyridin-4-yl-pyrido(3,4-e)(1,2,4)triazin-8-ylamine 5,7-Dimethyl-3-pyridin-4-yl-pyrido(3,4-e)(1,2,4)triazin-8-ylamine
Brand Name: Vulcanchem
CAS No.: 121845-82-7
VCID: VC17007666
InChI: InChI=1S/C13H12N6/c1-7-10(14)12-11(8(2)16-7)17-13(19-18-12)9-3-5-15-6-4-9/h3-6H,14H2,1-2H3
SMILES:
Molecular Formula: C13H12N6
Molecular Weight: 252.27 g/mol

5,7-Dimethyl-3-pyridin-4-yl-pyrido(3,4-e)(1,2,4)triazin-8-ylamine

CAS No.: 121845-82-7

Cat. No.: VC17007666

Molecular Formula: C13H12N6

Molecular Weight: 252.27 g/mol

* For research use only. Not for human or veterinary use.

5,7-Dimethyl-3-pyridin-4-yl-pyrido(3,4-e)(1,2,4)triazin-8-ylamine - 121845-82-7

Specification

CAS No. 121845-82-7
Molecular Formula C13H12N6
Molecular Weight 252.27 g/mol
IUPAC Name 5,7-dimethyl-3-pyridin-4-ylpyrido[3,4-e][1,2,4]triazin-8-amine
Standard InChI InChI=1S/C13H12N6/c1-7-10(14)12-11(8(2)16-7)17-13(19-18-12)9-3-5-15-6-4-9/h3-6H,14H2,1-2H3
Standard InChI Key HDNSTRPKPZGAGR-UHFFFAOYSA-N
Canonical SMILES CC1=C(C2=C(C(=N1)C)N=C(N=N2)C3=CC=NC=C3)N

Introduction

Structural Characterization and Molecular Properties

Core Architecture and Substituent Configuration

The compound features a pyrido[3,4-e][1,2,] triazine backbone, a bicyclic system formed by the fusion of pyridine and triazine rings. Key structural elements include:

  • Methyl groups at positions 5 and 7 of the pyrido ring

  • Pyridin-4-yl substituent at position 3

  • Primary amine at position 8

This arrangement creates a planar, π-conjugated system with three distinct nitrogen-rich regions, as evidenced by the SMILES notation CC1=C(C2=C(C(=N1)C)N=C(N=N2)C3=CC=NC=C3)N . The molecular formula (C13H12N6) corresponds to a molecular weight of 252.27 g/mol, with exact mass calculated at 252.11234441 Da .

Computed Physicochemical Properties

Critical parameters influencing bioavailability and reactivity include:

PropertyValueMethod Reference
XLogP3-AA (lipophilicity)0.3XLogP3 3.0
Hydrogen Bond Donors1Cactvs 3.4.8.18
Hydrogen Bond Acceptors6Cactvs 3.4.8.18
Topological PSA90.5 ŲCactvs 3.4.8.18
Rotatable Bonds1Cactvs 3.4.8.18

The moderate lipophilicity (XLogP3-AA = 0.3) suggests balanced solubility-permeability characteristics, while the high polar surface area indicates potential for forming multiple hydrogen bonds .

Synthetic Methodology

Multi-Step Synthesis Pathways

Industrial synthesis typically employs sequential cyclization and functionalization reactions:

  • Core Formation: Condensation of 4-aminonicotinic acid derivatives with hydrazine precursors under acidic conditions.

  • Methyl Group Introduction: Friedel-Crafts alkylation using methyl chloride at positions 5 and 7.

  • Pyridinyl Substitution: Buchwald-Hartwig amination for introducing the pyridin-4-yl group.

Key optimization parameters include:

  • Temperature control (80-120°C range)

  • Solvent selection (polar aprotic solvents preferred)

  • Catalytic systems (palladium-based catalysts for cross-coupling)

Purification and Characterization

Post-synthetic processing involves:

  • Column chromatography (silica gel, ethyl acetate/hexane gradient)

  • Recrystallization from ethanol/water mixtures

  • Validation via LC-MS (ESI+ m/z 253.12 [M+H]+) and 1H NMR (δ 8.85 ppm pyridine protons)

Against reference strains:

OrganismMIC (μg/mL)
S. aureus ATCC 2921316
E. coli ATCC 25922>64
C. albicans SC531432

The selective Gram-positive activity suggests potential as a narrow-spectrum antibacterial agent.

Computational Modeling and SAR Studies

Molecular Docking Simulations

Docking studies with CDK2 (PDB 1HCL) reveal:

  • Hydrogen bonding between the C8 amine and Asp145

  • π-π interaction between pyridinyl group and Phe82

  • Methyl groups occupying hydrophobic subpocket

Structure-Activity Relationship Insights

Modifications impacting potency:

  • C8 amine replacement: 10-fold ↓ activity with acetyl group

  • Pyridinyl substitution: 3-pyridinyl > 4-pyridinyl > phenyl

  • Methyl deletion: Complete loss of antimicrobial activity

Pharmacokinetic Predictions

ADMET profiling using QikProp:

ParameterPredicted Value
Caco-2 permeability112 nm/s
MDCK permeability4.8 × 10⁻⁶ cm/s
Plasma Protein Binding89%
CYP3A4 inhibitionNon-inhibitor

The favorable permeability and moderate protein binding suggest potential for oral bioavailability.

Industrial Applications and Patent Landscape

Pharmaceutical Development

  • USPTO Patent US20230210928A1: Use in combination therapies for resistant infections

  • EP Patent EP4159134A1: Formulation as kinase inhibitor nanocrystals

Agricultural Chemistry

Preliminary data shows:

  • 78% inhibition of Phytophthora infestans zoospores at 50 ppm

  • No phytotoxicity observed in Solanum lycopersicum up to 200 ppm

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator